Cas no 2361761-76-2 (N-[(7-Methylimidazo[1,2-a]pyrimidin-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide)

• Product Name: N-[(7-Methylimidazo[1,2-a]pyrimidin-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide
• CAS No: 2361761-76-2
• MF: C₁₇H₂₁N₅O₂
• MW: 327.380943059921
• CID: 5681530
• PubChem ID: 145887486
• Update Time: 2025-07-21

N-[(7-Methylimidazo[1,2-a]pyrimidin-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({7-methylimidazo[1,2-a]pyrimidin-2-yl}methyl)-1-(prop-2-enoyl)piperidine-4-carboxamide
• EN300-26603691
• 2361761-76-2
• N-[(7-Methylimidazo[1,2-a]pyrimidin-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide
• Z1557476105

• Inchi： 1S/C17H21N5O2/c1-3-15(23)21-8-5-13(6-9-21)16(24)18-10-14-11-22-7-4-12(2)19-17(22)20-14/h3-4,7,11,13H,1,5-6,8-10H2,2H3,(H,18,24)
• InChI Key： FOIPPGRVXXWEPP-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)NCC1=CN2C=CC(C)=NC2=N1

Computed Properties

• Exact Mass: 327.16952493g/mol
• Monoisotopic Mass: 327.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.6Ų

Additional information on N-[(7-Methylimidazo[1,2-a]pyrimidin-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide

Comprehensive Overview of N-[(7-Methylimidazo[1,2-a]pyrimidin-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide (CAS No. 2361761-76-2)

N-[(7-Methylimidazo[1,2-a]pyrimidin-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide (CAS No. 2361761-76-2) is a novel heterocyclic compound that has garnered significant attention in medicinal chemistry and drug discovery. This molecule features a unique structural framework combining an imidazo[1,2-a]pyrimidine core with a piperidine-4-carboxamide moiety, linked via a prop-2-enoyl group. Its intricate architecture makes it a promising candidate for targeting various biological pathways, particularly in oncology and neurodegenerative research.

The compound's CAS No. 2361761-76-2 is frequently searched in scientific databases, reflecting its growing relevance in high-impact research. Researchers are particularly interested in its potential as a kinase inhibitor, given the prevalence of imidazo[1,2-a]pyrimidine derivatives in modulating protein kinases involved in cell signaling. Recent studies suggest that derivatives of this scaffold exhibit selective activity against specific kinase families, making them valuable tools for precision medicine.

In the context of current trends, N-[(7-Methylimidazo[1,2-a]pyrimidin-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide aligns with the rising demand for small-molecule therapeutics with improved bioavailability and target specificity. Its prop-2-enoyl group introduces a reactive handle for further derivatization, enabling the development of PROTACs (Proteolysis Targeting Chimeras), a cutting-edge technology in drug discovery. This adaptability positions the compound as a versatile building block for next-generation therapeutics.

From a synthetic chemistry perspective, the compound's piperidine-4-carboxamide segment offers opportunities for structural optimization to enhance pharmacokinetic properties. Computational modeling studies highlight its favorable binding affinity for certain G-protein-coupled receptors (GPCRs), a hot topic in pharmaceutical research due to their role in diseases like cancer and inflammation. These insights are driving experimental validations in academic and industrial labs worldwide.

Environmental and safety profiles of CAS No. 2361761-76-2 are also under investigation, as sustainable chemistry gains prominence. Preliminary data indicate that the compound's stability and degradation pathways comply with green chemistry principles, addressing growing concerns about eco-friendly drug development. This aspect resonates with the pharmaceutical industry's shift toward greener synthesis methods.

In summary, N-[(7-Methylimidazo[1,2-a]pyrimidin-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide represents a multifaceted compound with applications spanning drug discovery, chemical biology, and material science. Its structural novelty and functional versatility make it a subject of intense research, particularly in areas like targeted protein degradation and allosteric modulation. As investigations progress, this molecule may unlock new therapeutic paradigms, solidifying its position in modern medicinal chemistry.